![molecular formula C10H16O B14299017 2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one CAS No. 125185-99-1](/img/structure/B14299017.png)
2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the cyclization of isopulegone, which can be achieved through acid-catalyzed reactions .
Industrial Production Methods
Industrial production of this compound often involves the extraction of essential oils from plants like peppermint and pennyroyal, followed by purification processes to isolate the compound .
Chemical Reactions Analysis
Types of Reactions
2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form menthofuran and other oxygenated derivatives.
Reduction: Reduction reactions can convert it to menthol and related compounds.
Substitution: It can undergo substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Substitution reactions may involve reagents like halogens and alkylating agents.
Major Products Formed
Oxidation: Menthofuran and other oxygenated compounds.
Reduction: Menthol and related alcohols.
Substitution: Various substituted cyclohexanones.
Scientific Research Applications
2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one involves its interaction with various molecular targets and pathways. It is known to exert its effects through:
Inhibition of Enzymes: It can inhibit certain enzymes involved in metabolic pathways.
Receptor Binding: It may bind to specific receptors, influencing physiological responses.
Oxidative Stress: It can induce oxidative stress in certain biological systems.
Comparison with Similar Compounds
Similar Compounds
Menthol: A related compound with similar structural features and applications.
Menthofuran: An oxidation product of pulegone with distinct properties.
Isopulegone: A precursor in the synthesis of pulegone.
Uniqueness
2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its pleasant odor and natural occurrence in essential oils further distinguish it from other similar compounds .
Properties
CAS No. |
125185-99-1 |
---|---|
Molecular Formula |
C10H16O |
Molecular Weight |
152.23 g/mol |
IUPAC Name |
2-methyl-5-propan-2-ylidenecyclohexan-1-one |
InChI |
InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h8H,4-6H2,1-3H3 |
InChI Key |
KCMPNSMMFORCER-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(=C(C)C)CC1=O |
Origin of Product |
United States |
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